Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20746737 | 2-Amino-6-chloropurine | 10310-21-1 | C5H4ClN5 |
| VC20750096 | 1-Pivaloyl-2,3,5-trimethylhydroquinone | 112109-69-0 | C14H20O3 |
| VC20747893 | (R)-Bicalutamide | 113299-40-4 | C18H14F4N2O4S |
| VC20744733 | (R,S)-1-Methyl-3-nicotinoylpyrrolidone | 125630-28-6 | C11H12N2O2 |
| VC20746177 | o-Phenylene phosphorochloridite | 1641-40-3 | C6H4ClO2P |
| VC20743641 | N2,N2-Dimethylguanosine | 2140-67-2 | C12H17N5O5 |
| VC20751428 | Lauroylcholine chloride | 25234-60-0 | C17H36ClNO2 |
| VC20743643 | 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose | 25941-03-1 | C16H22O11 |
| VC20744738 | 1-Palmitoyl-2-oleoylglycerol | 3123-73-7 | C37H70O5 |
| VC20747881 | 3-Methoxy-5-methylphenol | 3209-13-0 | C8H10O2 |
| VC20747926 | 3,6,9,12,15-PENTAOXAHEPTADECANE-1,17-DIYL BIS-METHANETHIOSULFONATE | 384342-61-4 | C14H30O9S4 |
| VC20746743 | Retinal | 472-86-6 | C20H28O |
| VC20751411 | Scopoletin acetate | 56795-51-8 | C12H10O5 |
| VC20746417 | N,N'-Diacryloylpiperazine | 6342-17-2 | C10H14N2O2 |
| VC20749090 | 5-Bromophthalide | 64169-34-2 | C8H5BrO2 |
| VC20746657 | 4-Azidosalicylic Acid | 66761-27-1 | C7H5N3O3 |
| VC20745064 | 2,2,6,6-Tetramethyl-4-cyanopiperidine | 67845-90-3 | C10H18N2 |
| VC20747764 | Chromomycin A3 from Streptomyces griseus | 7059-24-7 | C57H82O26 |
| VC20747446 | 4-Amino-2-dimethylamino-6-hydroxypyrimidine Hemihydrate | 76750-84-0 | C12H22N8O3 |
| VC20746197 | (R)-azetidine-2-carboxylic acid | 7729-30-8 | C4H7NO2 |
| VC20745093 | 2-Amino-5-[[4-[(1-methylcyclohexyl)methoxy]phenyl]methyl]-1,3-thiazol-4-one | 85010-66-8 | C18H24N2O2S |
| VC20746731 | 5-Acetylamino-6-formylamino-3-methyluracil | 85438-96-6 | C8H10N4O4 |
| VC20747873 | 4-[methyl-[(E)-prop-1-enyl]amino]-1-pyridin-3-ylbutan-1-ol | 870193-42-3 | C₁₃H₂₀N₂O |
| VC20746358 | 2-Chloro-1,5,6-trimethylimidazo [4,5-b] Pyridine | 887354-13-4 | C9H10ClN3 |
| VC20746159 | (1S,2S,5S)-Ethyl [(2-Hydroxypinan-3-ylene)amino]acetate | 90473-00-0 | C14H23NO3 |